Cas no 2137668-96-1 (5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid
• CAS No: 2137668-96-1
• MF: C₁₁H₉N₃O₄S
• MW: 279.271860837936
• CID: 6206419
• PubChem ID: 165749612
• Update Time: 2025-10-30

5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-736975
• 2137668-96-1
• 5-(4-sulfamoylphenyl)pyrimidine-2-carboxylic acid
• 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C11H9N3O4S/c12-19(17,18)9-3-1-7(2-4-9)8-5-13-10(11(15)16)14-6-8/h1-6H,(H,15,16)(H2,12,17,18)
• InChI Key： OJYLGLYZJLAVMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CN=C(C(=O)O)N=C2)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 279.03137695g/mol
• Monoisotopic Mass: 279.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 132Ų

Additional information on 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid

Introduction to 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid (CAS No. 2137668-96-1)

5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137668-96-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of a sulfamoyl group at the 4-position of the phenyl ring and a carboxylic acid moiety at the 2-position of the pyrimidine ring endows this compound with unique chemical and pharmacological properties that make it a subject of considerable interest in contemporary research.

The sulfamoyl group, characterized by its high reactivity and ability to form hydrogen bonds, contributes to the compound's solubility in polar solvents and its potential interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where precise molecular interactions are often required for therapeutic efficacy. The carboxylic acid functionality, on the other hand, provides a site for further derivatization, enabling chemists to modify the compound's properties to suit specific applications.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid with high accuracy. These studies have highlighted its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The pyrimidine core is particularly well-suited for designing molecules that can selectively target pathogenic processes without disrupting normal physiological functions.

In the context of oncology research, 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid has been investigated for its ability to modulate key signaling pathways involved in tumor growth and progression. Preclinical studies have demonstrated that derivatives of this compound can interfere with the activity of enzymes such as kinases, which are often overexpressed in cancer cells. By inhibiting these enzymes, the compound may help to slow down or halt tumor proliferation, offering a promising avenue for developing novel anticancer therapies.

The sulfamoyl group in 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid also plays a crucial role in its interaction with biological targets. This moiety has been shown to form stable complexes with proteins and nucleic acids, which can lead to altered enzyme activity or transcriptional regulation. Such interactions are critical for designing molecules that can modulate biological processes at multiple levels. For instance, sulfonamide derivatives are known to exhibit broad-spectrum antimicrobial activity by inhibiting essential bacterial enzymes.

Another area where 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with a wide range of pathological conditions, including autoimmune disorders and metabolic syndromes. Research has indicated that compounds containing sulfamoyl groups can suppress inflammatory responses by interacting with cytokine receptors or modulating signaling pathways that regulate immune cell function.

The carboxylic acid group at the 2-position of the pyrimidine ring provides another handle for drug design. This functionality can be used to link the compound to other pharmacophores or to enhance its solubility and bioavailability. For example, esters or amides derived from this carboxylic acid may improve oral bioavailability while maintaining potent biological activity.

Recent studies have also explored the use of 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid as a scaffold for developing small-molecule inhibitors of viral enzymes. The pyrimidine core is particularly relevant here, as many viruses rely on host cellular machinery for replication, and targeting viral enzymes can disrupt their life cycles without harming host cells. The sulfamoyl group's ability to interact with biological targets further enhances this compound's potential as an antiviral agent.

The synthesis of 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid has been optimized through various synthetic routes that leverage modern organic chemistry techniques. These methods often involve multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. Advances in catalytic processes have also enabled more efficient synthesis, reducing waste and improving sustainability.

In conclusion, 5-(4-Sulfamoylphenyl)pyrimidine-2-carboxylic acid (CAS No. 2137668-96-1) represents a versatile and promising compound in pharmaceutical research. Its unique structural features—combining a sulfamoyl group with a pyrimidine core—make it an attractive candidate for developing drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern medicinal chemistry.